Cas no 145576-26-7 (Simvastatin Hydroxy Acid Methyl Ester)

Simvastatin Hydroxy Acid Methyl Ester is a key intermediate in the synthesis of simvastatin, a widely used cholesterol-lowering statin. This compound is characterized by its high purity and stability, making it suitable for pharmaceutical manufacturing and research applications. Its structural features, including the hydroxy acid and methyl ester functional groups, are critical for the enzymatic conversion to the active form of simvastatin. The product is synthesized under stringent quality controls to ensure consistency and compliance with regulatory standards. Its reliable performance in downstream processes underscores its importance in the production of statin-based therapeutics. Proper handling and storage are recommended to maintain its integrity.
Simvastatin Hydroxy Acid Methyl Ester structure
145576-26-7 structure
Product Name:Simvastatin Hydroxy Acid Methyl Ester
CAS No:145576-26-7
MF:C26H42O6
MW:450.608088970184
CID:903629
PubChem ID:11048644
Update Time:2025-05-26

Simvastatin Hydroxy Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Simvastatin Hydroxy Acid Methyl Ester
    • methyl (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
    • Simvastatin Hydroxy
    • SIMVASTATIN HYDROXY ACID METHYL ESTER,CLEAR COLORLESS THICK OIL
    • SiMvastatin Acid Methyl Ester
    • SiMvastatin Hydroxyl Acid Methyl Ester
    • 145576-26-7
    • DTXSID70453246
    • J-008127
    • Inchi: 1S/C26H42O6/c1-7-26(4,5)25(30)32-22-13-16(2)12-18-9-8-17(3)21(24(18)22)11-10-19(27)14-20(28)15-23(29)31-6/h8-9,12,16-17,19-22,24,27-28H,7,10-11,13-15H2,1-6H3/t16-,17-,19+,20+,21-,22-,24-/m0/s1
    • InChI Key: ANVXHKJGHXLLPK-RVTXAWHXSA-N
    • SMILES: O(C(C(C)(C)CC)=O)[C@H]1C[C@@H](C)C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)OC)O)O)[C@@H]12

Computed Properties

  • Exact Mass: 450.29800
  • Monoisotopic Mass: 450.29813906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 12
  • Complexity: 709
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • PSA: 93.06000
  • LogP: 4.19410

Simvastatin Hydroxy Acid Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S485015-5mg
Simvastatin Hydroxy Acid Methyl Ester
145576-26-7
5mg
$244.00 2023-05-17
TRC
S485015-10mg
Simvastatin Hydroxy Acid Methyl Ester
145576-26-7
10mg
$ 299.00 2023-09-06
TRC
S485015-25mg
Simvastatin Hydroxy Acid Methyl Ester
145576-26-7
25mg
$809.00 2023-05-17
TRC
S485015-50mg
Simvastatin Hydroxy Acid Methyl Ester
145576-26-7
50mg
$ 1401.00 2023-09-06
TRC
S485015-100mg
Simvastatin Hydroxy Acid Methyl Ester
145576-26-7
100mg
$ 2369.00 2023-09-06
A2B Chem LLC
AE84151-10mg
Simvastatin Hydroxy Acid Methyl Ester
145576-26-7
10mg
$390.00 2024-01-04
A2B Chem LLC
AE84151-50mg
Simvastatin Hydroxy Acid Methyl Ester
145576-26-7
50mg
$1381.00 2024-01-04
A2B Chem LLC
AE84151-100mg
Simvastatin Hydroxy Acid Methyl Ester
145576-26-7
100mg
$2253.00 2024-01-04
SHENG KE LU SI SHENG WU JI SHU
sc-472722-10 mg
Simvastatin Hydroxy Acid Methyl Ester,
145576-26-7
10mg
¥3,610.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-472722A-100 mg
Simvastatin Hydroxy Acid Methyl Ester,
145576-26-7
100MG
¥25,872.00 2023-07-10
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.